Cas no 2172013-04-4 (4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide
• CAS No: 2172013-04-4
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 6448209
• PubChem ID: 165507576
• Update Time: 2025-10-29

4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanehydrazide
• 2172013-04-4
• EN300-1289768

• Inchi： 1S/C9H13ClN2O2S/c10-8-4-3-7(14-8)6-15-5-1-2-9(13)12-11/h3-4H,1-2,5-6,11H2,(H,12,13)
• InChI Key： XWCXSCLOOWWQFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCCC(NN)=O)O1

Computed Properties

• Exact Mass: 248.0386265g/mol
• Monoisotopic Mass: 248.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.6Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide

Comprehensive Analysis of 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide (CAS No. 2172013-04-4)

4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide (CAS No. 2172013-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan and hydrazide functional groups, exhibits potential applications in drug development and crop protection. Researchers are particularly interested in its molecular structure, which combines a 5-chlorofuran-2-yl moiety with a methylsulfanyl linker, offering versatile reactivity for further derivatization.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled studies on 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide. Its CAS No. 2172013-04-4 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Recent publications highlight its role as a precursor for bioactive molecules, particularly in the design of antimicrobial and anti-inflammatory agents. The compound's chlorofuran segment is also of interest in green chemistry due to its potential for sustainable synthesis routes.

In the context of agrochemical innovation, 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide has been explored for its pesticidal properties. The methylsulfanyl group enhances its lipophilicity, a critical factor for pest control formulations. With increasing global focus on eco-friendly crop protection, this compound aligns with trends toward low-toxicity alternatives. Its hydrazide functionality further allows for the development of systemic pesticides, addressing common search queries about next-generation agrochemicals.

From a synthetic chemistry perspective, the compound's CAS No. 2172013-04-4 is often associated with cross-coupling reactions and click chemistry applications. Its 5-chlorofuran-2-yl group serves as an excellent electrophile in palladium-catalyzed transformations, a topic frequently searched by organic chemists. The butanehydrazide segment also enables condensation reactions, making it valuable for constructing nitrogen-containing heterocycles—a key area in drug discovery.

Analytical studies of 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide emphasize its spectroscopic characterization, including NMR and mass spectrometry data. These details are crucial for researchers verifying compound purity, a common concern in chemical synthesis forums. The compound's chromatographic behavior has also been documented, addressing frequent queries about HPLC purification methods for similar sulfur-containing compounds.

Emerging trends in computational chemistry have led to molecular docking studies involving 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide. Its 3D conformation is analyzed for interactions with biological targets, aligning with popular searches about in silico drug design. The compound's electronic properties, such as HOMO-LUMO gaps, are also investigated for photochemical applications, reflecting broader interest in functional materials.

Regulatory aspects of CAS No. 2172013-04-4 are frequently discussed in chemical compliance circles. While not classified as hazardous, proper handling protocols for sulfanyl-containing compounds are emphasized—addressing common workplace safety queries. The compound's environmental fate data is also being compiled to meet REACH compliance standards, a hot topic in industrial chemistry forums.

In conclusion, 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide represents a multifaceted compound bridging medicinal chemistry, agrochemical research, and material science. Its CAS No. 2172013-04-4 continues to appear in patent applications and journal articles, underscoring its industrial relevance. Future studies may explore its nanocarrier conjugates for targeted drug delivery—an area gaining traction in biomedical searches.